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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Diethyl Pimelate (CAS 2050-

20-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical and chemical

properties of Diethyl pimelate. The information is presented in a structured format to facilitate

easy access and comparison of data. Detailed experimental protocols for the determination of

these characteristics are also provided, alongside graphical representations of the

experimental workflows.
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Identifier Value

Chemical Name Diethyl heptanedioate

Synonyms
Diethyl pimelate, Pimelic acid diethyl ester,

Heptanedioic acid, 1,7-diethyl ester

CAS Number 2050-20-6[1]

Molecular Formula C₁₁H₂₀O₄[1]

Molecular Weight 216.27 g/mol [1]

Chemical Structure

InChI=1S/C11H20O4/c1-3-14-10(12)8-6-5-7-9-

11(13)15-4-2/h3-9H2,1-2H3[1]

Canonical SMILES:

CCOC(=O)CCCCCC(=O)OCC[1]

Physical and Chemical Properties
The physical characteristics of Diethyl pimelate are summarized in the table below. These

properties are crucial for its handling, application, and in the design of chemical processes.
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Property Value Conditions

Appearance Clear, colorless liquid[2][3] Ambient

Melting Point -24 °C[1][2][4]

Boiling Point 267.6 °C[2] 760 mmHg

149 °C[1][5] 18 Torr

192-194 °C[4] 100 mmHg

Density 0.996 g/cm³[2]

0.9928 g/cm³[1] 20 °C

0.994 g/mL[4] 25 °C

Refractive Index n20/D 1.430[2][4] 20 °C

Solubility
1.97 g/L (slightly soluble in

water)[2][3][4]

Soluble in organic solvents[3]

Flash Point 117.4 °C[2] Closed Cup

Vapor Pressure 0.0081 mmHg[2] 25 °C

LogP 2.06310[2]

PSA 52.60000[2]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of liquid compounds like Diethyl pimelate.

Determination of Boiling Point (Capillary Method)
The boiling point of Diethyl pimelate can be determined using the capillary method, which is

suitable for small sample volumes.

Procedure:
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A small amount of Diethyl pimelate is introduced into a fusion tube.

A capillary tube, sealed at one end, is placed inverted into the fusion tube containing the

liquid.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., paraffin oil).

The sample is heated slowly and evenly.

A continuous stream of bubbles will emerge from the open end of the capillary tube as the

liquid's vapor pressure increases.

The heat source is removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point. At this temperature, the vapor pressure of the liquid equals the external

atmospheric pressure.

Apparatus Setup Measurement

Place Diethyl pimelate
in fusion tube

Insert inverted
sealed capillary

Attach to thermometer
in Thiele tube

Heat apparatus
slowly

Start heating Observe continuous
stream of bubbles

Remove heat and
allow to cool

Record temperature when
liquid enters capillary Boiling PointResult

Click to download full resolution via product page

Experimental workflow for boiling point determination.

Determination of Density (Pycnometer Method)
The density of Diethyl pimelate can be accurately measured using a pycnometer, a flask with

a specific, known volume.

Procedure:

A clean, dry pycnometer is weighed accurately (m₁).
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The pycnometer is filled with distilled water and weighed again (m₂). The temperature of the

water is recorded.

The pycnometer is emptied, dried, and then filled with Diethyl pimelate and weighed (m₃).

The temperature is kept consistent.

The density of water (ρ_water) at the recorded temperature is obtained from standard tables.

The volume of the pycnometer (V) is calculated: V = (m₂ - m₁) / ρ_water.

The density of Diethyl pimelate (ρ_sample) is then calculated: ρ_sample = (m₃ - m₁) / V.

Weigh empty,
dry pycnometer (m₁)

Fill with distilled water,
weigh (m₂), and

record temperature

Empty, dry, fill with
Diethyl pimelate,
and weigh (m₃)

Calculate pycnometer
volume (V) using
density of water

Calculate density of
Diethyl pimelate

Density = (m₃ - m₁) / V

Click to download full resolution via product page

Experimental workflow for density determination.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index, a measure of how light bends as it passes through the substance, is

determined using an Abbe refractometer.

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol) and

allowed to dry.

The instrument is calibrated using a standard liquid with a known refractive index, such as

distilled water.

A few drops of Diethyl pimelate are placed on the surface of the measuring prism.

The prisms are closed and the light source is adjusted to illuminate the field of view.

The eyepiece is focused, and the dispersion correction knob is adjusted to eliminate any

color fringes at the borderline between the light and dark fields.

The refractometer is adjusted until the borderline is centered on the crosshairs in the

eyepiece.

The refractive index is read from the instrument's scale. The temperature is also recorded as

the refractive index is temperature-dependent.
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Experimental workflow for refractive index determination.

Determination of Flash Point (Pensky-Martens Closed-
Cup Method)
The flash point is the lowest temperature at which the vapors of a volatile material will ignite

when given an ignition source. The Pensky-Martens closed-cup method is a standard

procedure for this determination.
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Procedure:

The sample cup of the Pensky-Martens apparatus is filled with Diethyl pimelate to the

specified mark.

The lid, which contains a stirrer, thermometer, and an ignition source port, is secured.

The sample is heated at a slow, constant rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the vapor space above the liquid.

The test is continued until a flash is observed inside the cup.

The temperature at which the flash occurs is recorded as the flash point.

Fill sample cup with
Diethyl pimelate

Secure lid and begin
heating and stirring

Periodically dip ignition
source into vapor space Observe for a flash

No flash

Record temperature
at which flash occurs

Flash observed Flash Point

Click to download full resolution via product page

Experimental workflow for flash point determination.

Safety Information
While this guide focuses on physical characteristics, it is important to handle Diethyl pimelate
with appropriate safety precautions. It may cause skin and eye irritation. Always refer to the

Safety Data Sheet (SDS) for complete safety and handling information.

Spectral Data
For the identification and characterization of Diethyl pimelate, spectral data is invaluable.

Publicly available spectral information includes:

Mass Spectrum (Electron Ionization): Available through the NIST WebBook.

¹H NMR Spectrum: Available in various spectral databases.
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This data is essential for confirming the structure and purity of the compound.

This document is intended for informational purposes for a scientific audience. All laboratory

work should be conducted in accordance with established safety protocols and under the

supervision of qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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